Cas no 885275-97-8 (5-Bromo-2-chloromethylimidazo1,2-apyridine)

• Product Name: 5-Bromo-2-chloromethylimidazo1,2-apyridine
• CAS No: 885275-97-8
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• MDL: MFCD06739242
• CID: 711319
• PubChem ID: 37818567
• Update Time: 2025-07-30

5-Bromo-2-chloromethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine,5-bromo-2-(chloromethyl)-
• 5-bromo-2-(chloromethyl)-Imidazo[1,2-a]pyridine
• 5-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
• 5-BROMO-2-CHLOROMETHYL-IMIDAZO[1,2-A]PYRIDINE
• 5-Bromo-2-chloromethylimidazo[1,2-a]pyridine
• 5-Bromo-2-(chloromethyl)H-imidazo[1,2-a]pyridine
• SCHEMBL21355391
• DB-077660
• E84781
• J-516836
• 885275-97-8
• MFCD06739242
• AKOS015835878
• 5-Bromo-2-chloromethylimidazo[1,2-a]pyridine, AldrichCPR
• AB28945
• SY318764
• DTXSID60653298
• 5-Bromo-2-chloromethylimidazo1,2-apyridine

• MDL： MFCD06739242
• Inchi： 1S/C8H6BrClN2/c9-7-2-1-3-8-11-6(4-10)5-12(7)8/h1-3,5H,4H2
• InChI Key： JCBOTFARJNZXEH-UHFFFAOYSA-N
• SMILES： C12=NC(CCl)=CN1C(Br)=CC=C2

Computed Properties

• Exact Mass: 243.94000
• Monoisotopic Mass: 243.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Density: 1.73
• Refractive Index: 1.679
• PSA: 17.30000
• LogP: 2.83560
• pka: 4.67±0.50(Predicted)

5-Bromo-2-chloromethylimidazo1,2-apyridine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines